Cas no 80263-73-6 (Eclazolast)

• Product Name: Eclazolast
• CAS No: 80263-73-6
• MF: C₁₂H₁₂ClNO₄
• MW: 269.680982589722
• CID: 879007
• PubChem ID: 54550
• Update Time: 2025-04-19

Eclazolast Chemical and Physical Properties

Names and Identifiers

• Eclazolast
• 2-ethoxyethyl 5-chloro-1,3-benzoxazole-2-carboxylate
• 2-ethoxyethyl 5-chloro-2-benzoxazolecarboxylate
• 2-ethoxyethyl 5-chlorobenzoxazol-2-carboxylate
• 2-Ethoxyethyl 5-chlorobenzoxazole-2-carboxylate
• CHBZ
• Eclazolastum
• Eclazolastum [Latin]
• RHC-2871
• UNII-R5ELL4R7VD
• SCHEMBL636302
• NS00121991
• R5ELL4R7VD
• CHEMBL2106281
• D03934
• Rev 2871
• HNJUBRBHULQQFX-UHFFFAOYSA-N
• Q27287818
• AKOS040746789
• 2-Benzoxazolecarboxylic acid, 5-chloro-, 2-ethoxyethyl ester
• Eclazolast (USAN/INN)
• ECLAZOLAST [INN]
• Eclazolast; REV 2871; RHC 2871
• 80263-73-6
• REV-2871
• 2-ethoxyethyl 5-chlorobenzo[d]oxazole-2-carboxylate
• DTXSID10230199
• ECLAZOLAST [MART.]
• Eclazolast [USAN:INN]
• ECLAZOLAST [USAN]
• RHC 2871

• Inchi： 1S/C12H12ClNO4/c1-2-16-5-6-17-12(15)11-14-9-7-8(13)3-4-10(9)18-11/h3-4,7H,2,5-6H2,1H3
• InChI Key： HNJUBRBHULQQFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C(=O)OCCOCC)O2

Computed Properties

• Exact Mass: 269.04500
• Monoisotopic Mass: 269.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Solid powder
• Density: 1.313
• Boiling Point: 370.1°C at 760 mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.564
• PSA: 61.56000
• LogP: 2.67450

Eclazolast Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).